Cas no 1354703-80-2 (JTSRXPUKDCPFPK-UHFFFAOYSA-N)

• Product Name: JTSRXPUKDCPFPK-UHFFFAOYSA-N
• CAS No: 1354703-80-2
• MF: C₁₁H₁₄N₂O₂
• MW: 206.241062641144
• CID: 5169256
• Update Time: 2025-06-25

JTSRXPUKDCPFPK-UHFFFAOYSA-N Chemical and Physical Properties

Names and Identifiers

• JTSRXPUKDCPFPK-UHFFFAOYSA-N

• Inchi： 1S/C11H14N2O2/c1-5-13-9(3)10(8(2)12-13)6-7-11(14)15-4/h5H2,1-4H3
• InChI Key： JTSRXPUKDCPFPK-UHFFFAOYSA-N
• SMILES： C(OC)(=O)C#CC1=C(C)N(CC)N=C1C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acid esters

Additional information on JTSRXPUKDCPFPK-UHFFFAOYSA-N

Comprehensive Overview of JTSRXPUKDCPFPK-UHFFFAOYSA-N (CAS No. 1354703-80-2): Properties, Applications, and Market Insights

The chemical compound identified by CAS No. 1354703-80-2 and the unique identifier JTSRXPUKDCPFPK-UHFFFAOYSA-N has garnered significant attention in recent years due to its versatile applications in various industries. This article delves into the properties, uses, and emerging trends surrounding this compound, providing a detailed and professional overview for researchers, industry professionals, and enthusiasts alike.

JTSRXPUKDCPFPK-UHFFFAOYSA-N is a specialized compound with a distinct molecular structure that lends itself to a wide range of applications. Its CAS No. 1354703-80-2 serves as a critical reference point for researchers and regulatory bodies, ensuring accurate identification and standardization across global databases. The compound's unique properties make it a subject of ongoing research, particularly in fields such as materials science, pharmaceuticals, and specialty chemicals.

One of the most frequently asked questions about JTSRXPUKDCPFPK-UHFFFAOYSA-N is its role in advanced material synthesis. Recent studies highlight its potential in creating high-performance polymers and composites, which are increasingly in demand for lightweight and durable applications in aerospace and automotive industries. The compound's stability under varying conditions makes it a preferred choice for researchers exploring innovative material solutions.

In the pharmaceutical sector, CAS No. 1354703-80-2 has been investigated for its potential as a building block in drug development. Its molecular framework allows for modifications that can enhance bioavailability and target specificity, addressing key challenges in modern therapeutics. This aligns with the growing interest in personalized medicine and precision drug delivery systems, topics that dominate current scientific discourse.

Another area of interest is the environmental impact of JTSRXPUKDCPFPK-UHFFFAOYSA-N. With sustainability becoming a global priority, researchers are evaluating the compound's biodegradability and eco-friendly alternatives. This focus on green chemistry resonates with industry trends and consumer demand for sustainable products, making it a hot topic in academic and commercial circles.

The market dynamics surrounding CAS No. 1354703-80-2 are equally compelling. Analysts report a steady increase in demand, driven by its applications in high-growth sectors like electronics, renewable energy, and healthcare. Companies specializing in fine chemicals and advanced materials are actively investing in R&D to explore new uses for this compound, further fueling its market expansion.

For those seeking technical specifications, JTSRXPUKDCPFPK-UHFFFAOYSA-N is characterized by its high purity levels and consistent performance metrics. These attributes are critical for industrial applications where precision and reliability are paramount. Suppliers often provide detailed certificates of analysis to ensure compliance with international standards, a practice that enhances trust and transparency in the supply chain.

Looking ahead, the future of CAS No. 1354703-80-2 appears promising. Innovations in synthetic chemistry and process optimization are expected to lower production costs and increase accessibility, opening doors to broader applications. Additionally, collaborations between academia and industry are likely to uncover novel uses, solidifying the compound's position as a valuable asset in the chemical landscape.

In summary, JTSRXPUKDCPFPK-UHFFFAOYSA-N (CAS No. 1354703-80-2) represents a fascinating intersection of science and industry. Its diverse applications, coupled with ongoing research and market growth, make it a compound worth watching. Whether you're a researcher, investor, or simply curious about chemical innovations, understanding this compound's potential can provide valuable insights into the future of technology and sustainability.